Cas no 23616-58-2 (3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine)

3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine structure
23616-58-2 structure
Product Name:3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine
CAS No:23616-58-2
MF:C13H9BrN2
MW:273.127961874008
CID:2660295
PubChem ID:623424
Update Time:2025-04-21

3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine
    • 3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine
    • 3-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine #
    • 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-2-phenyl-
    • DTXSID50347593
    • 23616-58-2
    • EN300-1119651
    • KYLJPBQLIUSPIM-UHFFFAOYSA-N
    • Inchi: 1S/C13H9BrN2/c14-11-10-7-4-8-15-13(10)16-12(11)9-5-2-1-3-6-9/h1-8H,(H,15,16)
    • InChI Key: KYLJPBQLIUSPIM-UHFFFAOYSA-N
    • SMILES: BrC1C2=CC=CN=C2NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 271.99491Da
  • Monoisotopic Mass: 271.99491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.7Ų

3-bromo-2-phenyl-1H-pyrrolo2,3-bpyridine Pricemore >>

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Enamine
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